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Compound of Interest

Compound Name: Tetracosyl acrylate

Cat. No.: B3053072 Get Quote

Essential Safety and Handling Guide for Tetracosyl
Acrylate
Disclaimer: This document provides immediate safety and logistical guidance for Tetracosyl
acrylate (CAS No. 50698-54-9). A comprehensive Safety Data Sheet (SDS) for this specific

chemical is not readily available. Therefore, the information presented is compiled from data on

structurally similar long-chain acrylates, such as Docosyl Acrylate, and general safety protocols

for acrylate monomers.[1] Researchers must always consult the supplier-specific SDS upon

receipt of the chemical and adhere to their institution's safety policies.

Tetracosyl acrylate is a long-chain acrylate ester. Like other acrylates, it is a monomer that

can undergo polymerization. While specific toxicity data is limited, the primary hazards

associated with similar acrylates include irritation to the skin, eyes, and respiratory system, as

well as the potential for allergic skin reactions (sensitization) upon repeated contact.[1][2][3]

Proper handling and disposal are crucial to ensure laboratory safety and environmental

protection.

Chemical and Physical Properties
The following table summarizes key quantitative data for Tetracosyl acrylate and the closely

related Docosyl Acrylate for reference.
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Property Tetracosyl Acrylate
Docosyl Acrylate (for
comparison)

CAS Number 50698-54-9[4][5] 18299-85-9[1]

Molecular Formula C27H52O2[4] C25H48O2[1]

Molecular Weight 408.70 g/mol [4] 380.66 g/mol [1]

Boiling Point
481.8°C at 760 mmHg

(Predicted)[5]
Not available

Density 0.864 g/cm³ (Predicted)[5] Not available

Physical State
Not specified, likely a liquid or

low-melting solid
Solid (Crystal - Lump)

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is the first line of defense against exposure. The following

table outlines the minimum recommended PPE for handling Tetracosyl acrylate.
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Protection Type Recommended Equipment
Specifications and Best
Practices

Hand Protection Chemical-resistant gloves

Nitrile or Butyl rubber gloves

are recommended. Avoid

natural rubber and PVC

gloves, as they may be

permeable to acrylates. Ensure

gloves are in good condition

and replace them immediately

if deterioration is observed.[6]

Eye/Face Protection

Safety glasses with side

shields or Chemical splash

goggles

Goggles should be worn when

there is a risk of splashing. A

face shield may be required for

larger quantities or when

transferring the chemical.

Body Protection
Laboratory coat, Long-sleeved

shirts and pants

Wear a fully buttoned lab coat

and closed-toe shoes.

Permeation-resistant clothing

may be necessary depending

on the scale of the operation.

[2]

Respiratory Protection
Use in a well-ventilated area.

Respirator may be required.

Work should be conducted in a

chemical fume hood to

minimize inhalation of vapors

or mists.[7] If ventilation is

insufficient or during aerosol-

generating procedures, a

NIOSH-approved respirator

may be required.

Operational Plan: Safe Handling Protocol
A systematic approach to handling minimizes risks. Follow these procedural steps for all work

involving Tetracosyl acrylate.
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1. Engineering Controls:

Ventilation: Always handle Tetracosyl acrylate in a well-ventilated area, preferably within a

certified chemical fume hood, to control exposure to potential vapors.[7]

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible and have been recently tested.

2. Storage Requirements:

Store containers in a cool, dry, and dark place, away from direct sunlight and heat sources to

prevent premature polymerization.[6][7]

The chemical inhibitor present in acrylates requires oxygen to function effectively. Do not

store under an inert atmosphere (e.g., nitrogen).[6]

Store separately from incompatible materials such as strong oxidizing agents, acids, bases,

and free-radical initiators.[2]

3. Handling Procedures:

Before use, visually inspect the container for any signs of polymerization, such as bulging or

heat generation.

Avoid all direct contact with the substance.[2]

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

Do not eat, drink, or smoke in areas where chemicals are handled.

Emergency Plan: Chemical Spill Workflow
In the event of a spill, a prompt and organized response is critical. The following diagram

outlines the logical workflow for managing a Tetracosyl acrylate spill.
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Workflow for Tetracosyl Acrylate Spill Response

Spill Discovered

Alert personnel in the area
& assess the spill size

Is the spill major?
(>1L, uncontrolled, or

highly hazardous)

Evacuate the area
Call emergency response

Yes

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

No (Minor Spill)

Control the spill source
if safe to do so

Contain the spill
Use absorbent dikes
(e.g., kitty litter, sand)

Absorb the material
Work from outside in

Collect absorbed material
into a labeled, sealed container

Decontaminate the area
with soap and water

Dispose of waste as
hazardous chemical waste

Restock spill kit
& report incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.
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Disposal Plan
Proper disposal of Tetracosyl acrylate and associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused/Excess Monomer

- Do NOT pour down the drain.[8][9] - Collect in

a clearly labeled, sealed, and appropriate

hazardous waste container. - Dispose of through

your institution's hazardous waste management

program.

Small Liquid Residue

- Small amounts of residual liquid in a container

(e.g., dappen dish) can be mixed with an equal

amount of acrylic polymer powder.[8][10] - Allow

the mixture to fully cure into a solid, inert mass

in a well-ventilated area (fume hood). - Once

hardened, the solid can be disposed of in the

regular solid waste, provided it is not

contaminated with other hazardous materials.[8]

[10]

Contaminated Materials

- All contaminated items (e.g., gloves, absorbent

materials from spills, paper towels, pipette tips)

must be collected in a sealed bag or container.

[11][12] - Label the container clearly as

hazardous waste. - Dispose of through the

institutional hazardous waste program.

Empty Containers

- Handle uncleaned, empty containers as you

would the product itself.[2] - Rinse the container

three times with a suitable solvent (e.g.,

acetone). Collect the rinsate as hazardous

waste. - Once clean, the container may be

disposed of or recycled according to institutional

guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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